Clitocine
Overview
Description
Clitocine is a mushroom nucleoside isolate . It is an adenosine nucleoside analog isolated from mushroom . It has been shown to have anticancer activity in vitro .
Synthesis Analysis
Clitocine is incorporated into mRNA during transcription as an adenosine substitute . It facilitates decoding of the nonsense codon just by its presence in the transcript .Molecular Structure Analysis
The molecular formula of Clitocine is C9H13N5O6 . The molecular weight is 287.23 . The structure of Clitocine can be found in various databases .Chemical Reactions Analysis
Clitocine has been shown to inhibit cancer cell proliferation in vitro . It can induce apoptosis in multidrug-resistant human cancer cells by targeting Mcl-1 . It also enhances TRAIL lethality in its resistant human colon cancer cells by inducing apoptosis .Scientific Research Applications
Anti-Cancer Effects
Clitocine, isolated from mushrooms like Leucopaxillus giganteus and Lepista inversa, has shown promise in cancer research. Studies indicate that clitocine can induce apoptosis (programmed cell death) in human cervical cancer cells, such as HeLa cells. This effect is mediated through multiple pathways, including the activation of caspases and alteration of the Bax:Bcl-2 ratio, leading to cell death (Ren et al., 2008). Additionally, clitocine's antitumor activity has been observed in various cancer cell lines, including murine and human cancers. In vivo studies on mice revealed that clitocine could suppress tumor growth, particularly in drug-resistant cancer cells, by inducing apoptosis and inhibiting cell proliferation (Fortin et al., 2006), (Sun et al., 2014).
Insecticidal Properties
In addition to its potential in cancer therapy, clitocine has been identified as having insecticidal activity. It was found to be effective against pests like the pink bollworm, Pectinophora gossypiella. This discovery suggests its potential utility in agricultural pest management (Kubo et al., 1986).
Molecular Biology Applications
Clitocine is also relevant in molecular biology research. It has been used in studies exploring RNA transcription and its influence on genetic mutations. For instance, clitocine's ability to induce readthrough of nonsense mutations, which can contribute to cancer progression, has been observed. This property makes it a potentially valuable tool for genetic research and therapy development (Friesen et al., 2017).
Mechanism of Action
Clitocine acts as a suppressor of nonsense mutations and can induce the production of p53 protein in cells harboring p53 nonsense-mutated alleles . It can induce apoptosis in multidrug-resistant human cancer cells by targeting Mcl-1 . It also reverses P-gp associated MDR via down-regulation of NF-κB .
Future Directions
Clitocine holds great promise for further development as potentially a novel therapeutic agent to overcome drug resistance in cancer therapy . Its ability to induce apoptosis in drug-resistant human cancer cells and its potent Mcl-1 inhibitory activity make it a promising candidate for future research .
properties
IUPAC Name |
(2R,3R,4S,5R)-2-[(6-amino-5-nitropyrimidin-4-yl)amino]-5-(hydroxymethyl)oxolane-3,4-diol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13N5O6/c10-7-4(14(18)19)8(12-2-11-7)13-9-6(17)5(16)3(1-15)20-9/h2-3,5-6,9,15-17H,1H2,(H3,10,11,12,13)/t3-,5-,6-,9-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OHEMBWZZEKCBAS-UUOKFMHZSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC(=C(C(=N1)NC2C(C(C(O2)CO)O)O)[N+](=O)[O-])N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=NC(=C(C(=N1)N[C@H]2[C@@H]([C@@H]([C@H](O2)CO)O)O)[N+](=O)[O-])N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13N5O6 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30909739 | |
Record name | Clitocine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30909739 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
287.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Clitocine | |
CAS RN |
105798-74-1 | |
Record name | Clitocine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=105798-74-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Clitocine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0105798741 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Clitocine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30909739 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Clitocine | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9Z4QXQ98QW | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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